2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide

• Molecular Formula: C11H11BrN4OS2
• Molecular Weight: 359.3 g/mol
• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide
• InChI: InChI=1S/C11H11BrN4OS2/c1-6-4-7(12)2-3-8(6)14-9(17)5-18-11-16-15-10(13)19-11/h2-4H,5H2,1H3,(H2,13,15)(H,14,17)
• InChI Key: HDUKGWHJQNLVKC-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CSC2=NN=C(S2)N

Description

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide, also known as Br-MPA, is a chemical compound with potential applications in scientific research. It is a derivative of the thiadiazole family and has been studied for its potential therapeutic effects in various diseases. In

Mechanism of Action

The exact mechanism of action of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in cancer growth and inflammation. 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide has also been shown to modulate the activity of neurotransmitters and protect against oxidative stress in neurodegenerative disorders.
Biochemical and Physiological Effects:
2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide has been shown to have various biochemical and physiological effects, depending on the disease model studied. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and protect against oxidative stress in neurodegenerative disorders. 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide has also been shown to modulate the activity of neurotransmitters, such as acetylcholine and dopamine.

Advantages and Limitations for Lab Experiments

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its chemical properties make it suitable for various assays and experiments. However, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide also has some limitations. Its exact mechanism of action is not fully understood, and its potential therapeutic effects need to be further validated in animal models and clinical trials.

Future Directions

There are several future directions for 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide research. One direction is to further investigate its potential therapeutic effects in various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in animal models and humans, to better understand its safety and efficacy. Additionally, the development of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide derivatives with improved potency and selectivity could lead to the discovery of new therapeutic agents.

Synthesis Methods

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide can be synthesized using a multi-step synthetic route, starting from commercially available starting materials. The synthesis involves the reaction of 5-amino-1,3,4-thiadiazole-2-thiol with 4-bromo-2-methylbenzoyl chloride in the presence of a base, followed by the reaction with chloroacetic acid. The final product is obtained after purification and isolation.

Scientific Research Applications

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide has been studied for its potential therapeutic effects in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models. 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-bromo-2-methylphenyl)acetamide has also been studied for its potential neuroprotective effects in Alzheimer's disease and Parkinson's disease.